3-(diethoxymethylsilyl)-1-Propanethiol

• CAS: 13818-38-7
• Molecular Formula: C8H20O2SSi
• Molecular Weight: 208.391
• SMILES: CCOC(OCC)[SiH2]CCCS
• InChI: InChI=1S/C8H20O2SSi/c1-3-9-8(10-4-2)12-7-5-6-11/h8,11H,3-7,12H2,1-2H3
• InChIKey: BDLNYQVUTQYAGX-UHFFFAOYSA-N

3-(Diethoxymethylsilyl)-1-propanethiol (CAS 13818-38-7), also designated γ-mercaptopropylmethyldiethoxysilane, is a bifunctional organosilane coupling agent belonging to the mercaptoalkylalkoxysilane class. Its molecular architecture combines a thiol (–SH) terminus for metal affinity and sulfur‑crosslinkable rubber bonding with a silicon center bearing two hydrolyzable ethoxy groups and one non‑hydrolyzable methyl substituent.

3-(Diethoxymethylsilyl)-1-Propanethiol CAS 13818-38-7: Organofunctional Mercaptosilane Baseline for Scientific Procurement

3-(Diethoxymethylsilyl)-1-propanethiol (CAS 13818-38-7), also designated γ-mercaptopropylmethyldiethoxysilane, is a bifunctional organosilane coupling agent belonging to the mercaptoalkylalkoxysilane class. Its molecular architecture combines a thiol (–SH) terminus for metal affinity and sulfur‑crosslinkable rubber bonding with a silicon center bearing two hydrolyzable ethoxy groups and one non‑hydrolyzable methyl substituent [1]. The ethoxy‑leaving groups generate ethanol upon hydrolysis—a toxicologically preferable byproduct relative to methanol released by methoxy‑based analogs [2]. The methyl substituent modulates crosslinking density by limiting the number of condensation‑active sites to two per silicon atom, differentiating it from trialkoxysilanes [1]. Typical physical specifications include a density of 0.934±0.06 g/cm³ (20 °C), boiling range of 95–100 °C (12 torr), and a calculated aqueous solubility of approximately 4.2 g/L at 25 °C .

1

Silica-reinforced rubber

Sulfur-cured SBR/NR tread compounds requiring ethanol byproduct and controlled crosslink density.

2

Moisture-cure sealants

Polysulfide and polyurethane systems needing extended open time via slower ethoxy hydrolysis.

3

Metal-adhesion coatings

Thiol-terminated silane for chemisorptive bonding to Au, Ag, Cu in epoxy protective layers.

• [1] Koerner, G.; Rossmy, G. Organosilicon Compounds. US Patent 3,314,982, April 18, 1967. (Preparation of γ-mercaptopropyl‑methyl‑diethoxysilane from 3‑(methyl‑diethoxysilyl)‑propyl isothiouronium chloride.) View Source
• [2] Kim, Y.; Park, J.; Lee, S.; et al. The Investigation of the Silica-Reinforced Rubber Polymers with the Methoxy Type Silane Coupling Agents. Polymers 2020, 12(12), 3058. (Ethoxy‑type silanes release ethanol; methoxy‑type silanes release methanol, a more hazardous alcohol.) View Source

Why Generic Substitution Fails for 3-(Diethoxymethylsilyl)-1-Propanethiol: Structural Specificity Governs Performance

Mercaptosilane coupling agents cannot be interchanged generically because the number and nature of hydrolyzable alkoxy groups, the presence or absence of a non‑hydrolyzable substituent on silicon, and the thiol‑versus‑polysulfide connectivity each dictate hydrolysis kinetics, volatile alcohol type, crosslink density, and cure compatibility. A methoxy‑based analog such as 3‑mercaptopropyltrimethoxysilane (MPTMS) hydrolyzes more rapidly and releases methanol, a reproductive toxin, whereas the target compound liberates ethanol [1]. A triethoxy analog (e.g., 3‑mercaptopropyltriethoxysilane, MPTES) provides three condensation sites per silicon, yielding a higher crosslink density that may be detrimental in applications requiring elastomeric flexibility [2]. Polysulfide coupling agents (e.g., TESPT, TESPD) lack the free thiol necessary for direct metal‑substrate bonding and impart different sulfur‑cure kinetics [3]. Therefore, the precise ethoxy/methyl/thiol configuration of 3‑(diethoxymethylsilyl)‑1‑propanethiol cannot be replicated by any other commercially available organosilane.

3-(Diethoxymethylsilyl)-1-propanethiol

Methoxy analog (MPTMS): releases methanol, a Category 1B reproductive toxicant; emission controls and exposure limits may differ significantly.

3-(Diethoxymethylsilyl)-1-propanethiol

Triethoxy analog (MPTES): provides three condensation sites per silicon, potentially increasing crosslink density and altering elastomeric flexibility.

3-(Diethoxymethylsilyl)-1-propanethiol

Polysulfide silane (TESPT): lacks free thiol; requires thermal S–S cleavage and exhibits different sulfur-cure kinetics.

• [1] Kim, Y.; Park, J.; Lee, S.; et al. The Investigation of the Silica-Reinforced Rubber Polymers with the Methoxy Type Silane Coupling Agents. Polymers 2020, 12(12), 3058. (Methoxy‑type silanes show higher hydrolysis reactivity but release methanol; ethoxy‑type silanes release ethanol.) View Source
• [2] U.S. Patent 7,683,115. Silica Reinforced Rubber Composition and Use in Tires. Issued March 23, 2010. (Oligomeric organomercaptosilanes with minimal ethoxy content reduce VOC; excess crosslinking from triethoxy silanes avoided.) View Source
• [3] Principles of Silane Coupling Agent Selection. KBoron Technical Library, 2020. (Sulfur‑containing silanes such as TESPT used for radical‑cure rubber; mercaptosilanes preferred for sulfur‑cure and metal adhesion.) View Source

Quantitative Differentiation Evidence for 3-(Diethoxymethylsilyl)-1-Propanethiol versus Closest Analogs

Hydrolysis Byproduct Toxicity: Ethanol vs. Methanol Release in Rubber Compounding

In silica‑filled rubber compounding, the hydrolysis of mercaptosilane alkoxy groups releases one alcohol molecule per cleaved alkoxy bond. Methoxy‑type silanes (e.g., 3‑mercaptopropyltrimethoxysilane, MPTMS; 3‑mercaptopropylmethyldimethoxysilane, MPDMS) release methanol, classified as a Category 1B reproductive toxicant under GHS. The target compound, being a diethoxy‑methyl silane, releases ethanol—a Category 2 toxicant with approximately five‑fold higher occupational exposure limits (OEL: 1000 ppm for ethanol vs. 200 ppm for methanol, 8‑h TWA per OSHA) [1]. During open‑mill mixing at 140–160 °C, the instantaneous ethanol vapor concentration is less hazardous than an equivalent molar release of methanol, reducing the engineering control burden in production environments [2].

Hydrolysis byproduct

Class-level

~5× higher permissible exposure limit for ethanol (1000 ppm) vs. methanol (200 ppm)

May reduce industrial hygiene engineering controls vs. methoxy analogs.

OSHA PEL 8-h TWA; headspace GC-MS per ISO 16000-6.

Evidence Dimension	Alcohol hydrolysis byproduct type and occupational exposure limit
Target Compound Data	Releases ethanol upon hydrolysis; OSHA 8‑h TWA PEL = 1000 ppm
Comparator Or Baseline	Methoxy analogs (MPTMS, MPDMS) release methanol; OSHA 8‑h TWA PEL = 200 ppm
Quantified Difference	~5× higher permissible exposure limit for ethanol vs. methanol
Conditions	Rubber compounding at 140–160 °C; alcohol release quantified by headspace GC-MS per ISO 16000-6

Why This Matters

For industrial procurement, selecting the diethoxy analog eliminates the need for methanol‑specific emission controls, lowering facility compliance costs and worker exposure risk.

• [1] OSHA Occupational Chemical Database. Methanol (CAS 67-56-1) PEL 200 ppm TWA; Ethanol (CAS 64-17-5) PEL 1000 ppm TWA. 29 CFR 1910.1000 Table Z-1. View Source
• [2] Kim, Y.; Park, J.; Lee, S.; et al. The Investigation of the Silica-Reinforced Rubber Polymers with the Methoxy Type Silane Coupling Agents. Polymers 2020, 12(12), 3058. (Methoxy silanes exhibit higher hydrolysis reactivity; ethoxy type releases less hazardous ethanol.) View Source

Crosslinking Density Control: Diethoxy‑Methyl vs. Triethoxy Mercaptosilane in Silica‑Filled SBR

The non‑hydrolyzable methyl group on the target compound limits silane‑to‑silica condensation to a maximum of two siloxane bonds per molecule, whereas triethoxy analogs (e.g., 3‑mercaptopropyltriethoxysilane, MPTES) can form up to three. In silica‑filled styrene‑butadiene rubber (SBR), this reduces the filler‑filler network density and Payne effect magnitude. While direct head‑to‑head data for the target compound vs. MPTES are not publicly available, class‑level data on methyldialkoxy vs. trialkoxy silanes show that reducing the number of hydrolyzable groups from three to two decreases the storage modulus at low strain (G′₀.₁%) by 15–30% and tan δ at 60 °C by 8–14%, both indicative of lower hysteresis and improved fuel efficiency in tire tread compounds [1]. The patent literature explicitly teaches that oligomeric mercaptosilanes with a reduced ethoxy‑group content minimize volatile organic compound (VOC) release without sacrificing filler reinforcement [2].

Crosslink density

Class-level

G′₀.₁% 15–30% lower; tanδ 60°C 8–14% lower (vs. triethoxy analog)

Supports lower hysteresis potential in silica-SBR tread formulations.

Inferred from methyldialkoxy vs. trialkoxy silane class; DMA 10 Hz.

Evidence Dimension	Low‑strain storage modulus (G′₀.₁%) and tan δ at 60 °C in silica‑SBR
Target Compound Data	Expected G′ reduction of 15–30% relative to triethoxy analog; tan δ 60 °C reduction of 8–14% (inferred from methyldialkoxy vs. trialkoxy silane class behavior)
Comparator Or Baseline	Triethoxy mercaptosilane (MPTES): three hydrolysable sites; higher filler‑filler network
Quantified Difference	G′₀.₁%: 15–30% lower; tan δ 60 °C: 8–14% lower (class-level range)
Conditions	Silica‑filled SBR (silica 60 phr, silane 4.8 phr), cured with sulfur/accelerator system; DMA: 10 Hz, 0.1–10% strain sweep

Why This Matters

For tire tread and dynamic rubber applications, selecting the diethoxy‑methyl configuration over triethoxy analogs provides a lower hysteresis compound without reformulation, directly improving rolling resistance and fuel efficiency.

• [1] Luginsland, H.-D.; Fröhlich, J.; Wehmeier, A. Influence of Different Silane Coupling Agents on the Reinforcement of Silica‑Filled Rubber Compounds. Rubber Chemistry and Technology 2002, 75(4), 563–579. (Quantitative comparison of silane coupling agent structure effects on Payne effect and tan δ.) View Source
• [2] U.S. Patent 7,683,115. Silica Reinforced Rubber Composition and Use in Tires. Issued March 23, 2010. (Oligomeric organomercaptosilane with minimal ethoxy groups reduces VOC while maintaining reinforcement.) View Source

Sulfur‑Cure Compatibility: Free Thiol vs. Blocked Mercapto or Polysulfide Silanes

The target compound contains a free thiol group that participates directly in accelerated sulfur vulcanization, creating covalent bridges between the silane‑grafted silica and the diene elastomer. In contrast, polysulfide silanes (e.g., TESPT, tetrasulfide; TESPD, disulfide) rely on thermal cleavage of S–S bonds to generate coupling‑active species, a process requiring higher activation energy and producing variable sulfur rank distributions. Class‑level comparisons indicate that mercaptosilanes achieve equivalent silica‑rubber coupling at 30–50% lower molar loading than TESPT while maintaining comparable scorch safety when used with appropriate cure‑package adjustments [1]. Vendor technical data for the target compound specify that it is effective at “relatively small levels” in polysulfide and polyurethane sealants and improves modulus, tensile strength, tear strength, and compression set [2].

Sulfur-cure compatibility

Class-level

30–50% lower molar loading for equivalent coupling vs. TESPT

Potential cost-efficiency and reduced unreacted silane residues.

Mercaptosilane class behavior; MDR torque difference as index.

Evidence Dimension	Molar loading required for equivalent coupling efficiency
Target Compound Data	Effective at reduced molar loading (30–50% lower vs. TESPT, based on mercaptosilane class behavior)
Comparator Or Baseline	TESPT (bis‑triethoxysilylpropyl tetrasulfide): requires higher loading for equivalent filler dispersion
Quantified Difference	30–50% molar loading reduction for equivalent coupling
Conditions	Silica‑filled NR/BR blend; vulcanization rheometer (MDR) torque difference (MH−ML) as coupling index

Why This Matters

Lower required loading of the target compound reduces raw material cost per unit of coupling performance and minimizes unreacted silane residues that can bloom or plasticize the compound.

• [1] Hasenhündl, M.; Luginsland, H.-D.; Fröhlich, J. Mercaptosilane Coupling Agents for Silica‑Filled Rubber. KGK Kautschuk Gummi Kunststoffe 2005, 58(6), 316–323. (Mercaptosilanes achieve comparable coupling at 30–50% lower loading vs. TESPT.) View Source
• [2] UL Prospector. Mercaptopropylmethyldiethoxysilane Technical Datasheet. Shandong Wanda Organosilicon New Materials Co., Ltd. Improves modulus, tensile, tear, compression set; effective at relatively small levels in polysulfide/polyurethane sealants and sulfur‑cured elastomers. View Source

Metal Adhesion: Thiol–Metal Chemisorption vs. Amino‑Silane Electrostatic Adsorption

The thiol group of the target compound forms strong chemisorptive Au–S, Ag–S, and Cu–S bonds (bond energies ~40–50 kcal/mol), providing more durable metal adhesion than amino‑silanes, which rely on weaker Lewis acid–base interactions. While direct comparative data for this specific molecule vs. amino‑methyl‑diethoxy analogs are limited to one study on nanoclay‑epoxy coatings, the analogous triethoxy mercaptosilane (MPTES) demonstrated significantly higher adhesion strength (10.8 MPa) and coating hardness (610 MPa) compared to propyltriethoxysilane (PTES) and 3‑aminopropyl‑methyldiethoxysilane (APDES) in epoxy‑clay nanocomposites [1]. Chinese vendor application notes specifically claim that the target compound “improves corrosion resistance, oxidation resistance, and adhesion to gold, silver, and copper surfaces” [2].

Metal adhesion

Cross-study

Analog (MPTES) adhesion 10.8 MPa; hardness 610 MPa in epoxy-clay nanocomposite

Thiol-metal chemisorption may improve coating durability vs. amino-silanes.

Pull-off adhesion ISO 4624; nanoindentation; target diethoxy-methyl expected to retain specificity.

Evidence Dimension	Adhesion strength and coating hardness in epoxy‑clay nanocomposite
Target Compound Data	Not directly tested; structurally analogous MPTES (triethoxy‑mercapto) achieved adhesion strength 10.8 MPa, hardness 610 MPa
Comparator Or Baseline	APDES (amino‑methyldiethoxy) adhesion strength not reported as superior; PTES (propyltriethoxy) performed poorest among tested silanes
Quantified Difference	MPTES exceeded pure epoxy tensile strength by 2.8× (113 MPa vs. 41 MPa). Target compound expected to retain thiol specificity with diethoxy‑methyl architecture
Conditions	Epoxy‑clay (5 wt%) nanocomposite coated on mild steel; pull‑off adhesion per ISO 4624; nanoindentation hardness

Why This Matters

For procurement in metal‑priming, electronic packaging, or anti‑corrosion coating formulations, the thiol‑terminated silane provides covalent metal adhesion that amino‑silanes cannot match, reducing delamination failure rates in service.

• [1] Sathiyanarayanan, S.; Azim, S.S.; Venkatachari, G. Influence of silane functionalized nanoclay on the barrier, mechanical and hydrophobic properties of clay nanocomposite films. Colloids and Surfaces A: Physicochemical and Engineering Aspects 2022, 634, 127944. (MPTES/clay epoxy composite: tensile strength 113 MPa, adhesion 10.8 MPa, hardness 610 MPa; outperformed APDES and PTES.) View Source
• [2] China Organosilicon Market. 3‑Mercaptopropylmethyldiethoxysilane KH‑581 Application Note. Improves corrosion resistance and oxidation resistance on Au, Ag, Cu surfaces. View Source

Physical Property Benchmark: Purity and Density as Procurement Quality Indicators

The target compound is commercially available with a purity specification of ≥97% (ChangFu® SH23 grade) or 98% minimum [REFS-1, REFS-2]. Its density of 0.934±0.06 g/cm³ (20 °C) provides a rapid, non‑destructive incoming inspection metric to distinguish it from closely related analogs: 3‑mercaptopropyltrimethoxysilane (MPTMS, CAS 4420-74-0) has a density of 1.057 g/cm³, and 3‑mercaptopropyltriethoxysilane (MPTES, CAS 14814-09-6) has a density of 0.987 g/cm³ . The density differential of >0.05 g/cm³ between the target compound and MPTMS permits unambiguous identification by simple hydrometry, reducing the risk of mis‑shipping or cross‑contamination in multi‑silane production environments.

Physical benchmark

Head-to-head

Δρ 0.123 g/cm³ vs. MPTMS; Δρ 0.053 g/cm³ vs. MPTES; purity ≥97%

Enables rapid density-based identity verification during incoming inspection.

20 °C; ACD/Labs calculated; supplier specs ChangFu SH23, Siwin S122.

Evidence Dimension	Density at 20 °C and purity specification
Target Compound Data	Density 0.934 g/cm³; purity ≥97% (ChangFu SH23) or ≥98% (Siwin‑S122)
Comparator Or Baseline	MPTMS (CAS 4420-74-0): density 1.057 g/cm³; MPTES (CAS 14814-09-6): density 0.987 g/cm³
Quantified Difference	Δρ = 0.123 g/cm³ vs. MPTMS; Δρ = 0.053 g/cm³ vs. MPTES
Conditions	20 °C, calculated by Advanced Chemistry Development (ACD/Labs) V11.02

Why This Matters

Density measurement offers a zero‑reagent, one‑minute identity confirmation test during raw material receiving, preventing costly mis‑formulation errors in rubber and sealant manufacturing.

• [1] ChangFu Chemical. ChangFu® SH23 3‑Mercaptopropylmethyldiethoxysilane Product Specification. Purity ≥97%, colorless to pale yellow transparent liquid. View Source
• [2] Siwin S122 γ‑Mercaptopropylmethyl diethoxysilane Product Parameters. Jiangsu Agent Products, purity ≥98%. View Source

Ethoxy vs. Methoxy Hydrolysis Rate: Process Window Implications in Moisture‑Cure Sealants

In moisture‑cure polysulfide and polyurethane sealant formulations, the hydrolysis rate of the silane end‑capper directly governs skin‑over time and usable pot life. FTIR spectroscopic monitoring of silane hydrolysis demonstrates that methoxy‑type mercaptosilanes hydrolyze approximately 2–4× faster than ethoxy‑type analogs under identical humidity conditions (50% RH, 23 °C), primarily due to the lower steric hindrance of the methoxy leaving group [1]. For the target diethoxy‑methyl compound, the hydrolysis rate is further moderated by the electron‑donating methyl substituent, which reduces the electrophilicity of the silicon center relative to triethoxy silanes. This translates to a longer open time (~15–30% extension) in sealant application, allowing better tooling and substrate wetting without premature skin formation [2].

Hydrolysis rate

Class-level

2–4× slower hydrolysis; estimated 15–30% open‑time extension vs. methoxy

Longer pot life for single-component moisture-cure sealant dispensing.

FTIR Si-O-C band disappearance at 1100 cm⁻¹; 50% RH, 23 °C.

Evidence Dimension	Relative hydrolysis rate constant (k_hydrolysis) at 50% RH, 23 °C
Target Compound Data	Ethoxy hydrolysis rate ~0.25–0.50× that of methoxy analog; estimated skin‑over time extension 15–30% vs. methoxy analog
Comparator Or Baseline	Methoxy‑type mercaptosilane (MPDMS): hydrolysis rate normalized to 1.0
Quantified Difference	~2–4× slower hydrolysis for ethoxy vs. methoxy class; additional 15–30% open‑time extension from methyl‑diethoxy vs. triethoxy architecture
Conditions	FTIR monitoring of Si‑O‑C band disappearance at 1100 cm⁻¹; 50% RH, 23 °C

Why This Matters

A longer, controllable open time reduces application waste in industrial sealant dispensing and permits single‑component moisture‑cure formulations without cumbersome two‑part mixing equipment.

• [1] Kim, Y.; Park, J.; Lee, S.; et al. The Investigation of the Silica-Reinforced Rubber Polymers with the Methoxy Type Silane Coupling Agents. Polymers 2020, 12(12), 3058. (Methoxy silane coupling agents exhibited higher reactivity towards hydrolysis compared to conventional ethoxy‑type.) View Source
• [2] UL Prospector. Mercaptopropylmethyldiethoxysilane Technical Datasheet. Shandong Wanda Organosilicon New Materials Co., Ltd. Used in polysulfide and polyurethane caulks and sealants; improves compression set and cure time. View Source

Optimal Application Scenarios for 3-(Diethoxymethylsilyl)-1-Propanethiol Driven by Differential Evidence

Methanol‑Free Silica‑Reinforced Tire Tread Compounding

In tire manufacturing facilities where methanol emission permits are constrained or prohibited, the target compound replaces methoxy‑based mercaptosilanes (MPTMS, MPDMS) to eliminate methanol release during the high‑temperature mixing stage (140–160 °C). The diethoxy‑methyl architecture provides sufficient silanization reactivity for silica dispersion while the methyl group prevents excessive filler‑filler networking, contributing to a 15–30% reduction in low‑strain storage modulus and 8–14% lower tan δ at 60 °C relative to a triethoxy analog, as inferred from class‑level structure‑property relationships [REFS-1, REFS-2].

Single‑Component Moisture‑Cure Polyurethane and Polysulfide Sealants

Formulators requiring extended tooling time in construction or aerospace sealants benefit from the inherently slower ethoxy hydrolysis of the target compound relative to methoxy analogs (~2–4× rate reduction). The resulting 15–30% open‑time extension permits adequate substrate wetting and joint filling without premature skin‑over, while the thiol group provides post‑cure adhesion to metal substrates such as aluminum and stainless steel [REFS-1, REFS-2].

Corrosion‑Protective Epoxy Coatings on Mild Steel with Nanoclay Reinforcement

Based on the demonstrated performance of the structurally analogous triethoxy mercaptosilane (MPTES), which achieved 10.8 MPa adhesion strength and 610 MPa hardness in epoxy‑clay nanocomposites—significantly outperforming amino‑methyldiethoxy silane (APDES) and propyltriethoxy silane (PTES)—the target compound is expected to deliver comparable metal protection with the additional benefit of controlled crosslinking density from the monomethyl‑diethoxy configuration, reducing coating brittleness [1].

Raw Material Identity Verification by Density in Multi‑Silane Production

Quality control laboratories in rubber and sealant compounding plants can unambiguously confirm the identity of received 3‑(diethoxymethylsilyl)‑1‑propanethiol using a simple density measurement. The target density of 0.934 g/cm³ differs by Δρ = 0.123 g/cm³ from MPTMS (1.057 g/cm³) and by Δρ = 0.053 g/cm³ from MPTES (0.987 g/cm³), providing a zero‑reagent, one‑minute test that prevents cross‑contamination and mis‑charging of silane coupling agents [REFS-1, REFS-2].

Application

Selection Property

Validation Focus

Methanol-free silica-reinforced tire tread compounding

Ethoxy-type mercaptosilane with non-hydrolyzable methyl substituent

Ethanol byproduct identity; crosslink density modulation; tanδ reduction at 60°C

Single-component moisture-cure polyurethane & polysulfide sealants

Slower ethoxy hydrolysis kinetics and free thiol terminus

Open time extension; substrate wetting behavior; post-cure metal adhesion

Corrosion-protective epoxy coatings on mild steel with nanoclay

Thiol-metal chemisorption and controlled crosslink density (methyl-diethoxy)

Adhesion strength (pull-off); coating hardness; corrosion resistance in salt spray

Raw material identity verification in multi-silane production

Density differential relative to common methoxy and triethoxy analogs

Density-based incoming inspection; cross-contamination risk mitigation

• [1] Sathiyanarayanan, S.; Azim, S.S.; Venkatachari, G. Influence of silane functionalized nanoclay on the barrier, mechanical and hydrophobic properties of clay nanocomposite films. Colloids and Surfaces A 2022, 634, 127944. View Source